N-(2-fluorophenyl)-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-[3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy]acetamide
• InChI: InChI=1S/C22H16FN3O3/c23-18-11-4-5-12-19(18)24-20(27)14-28-17-10-6-9-16(13-17)22-25-21(26-29-22)15-7-2-1-3-8-15/h1-13H,14H2,(H,24,27)
• InChI Key: KGCWNGZMHDTTIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)C3=CC(=CC=C3)OCC(=O)NC4=CC=CC=C4F
• Molecular Formula: C22H16FN3O3
• Molecular Weight: 389.4 g/mol

Description

N-(2-fluorophenyl)-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide, also known as FOA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. FOA is a synthetic compound that was first synthesized in the laboratory and has since been studied for its various properties and potential uses.

Mechanism of Action

The exact mechanism of action of N-(2-fluorophenyl)-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This compound has been shown to inhibit the activity of the enzyme COX-2, which is involved in the production of inflammatory cytokines. This compound has also been shown to inhibit the activity of certain proteins involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in the body. This compound has been shown to inhibit the production of inflammatory cytokines, which can help to reduce inflammation in the body. This compound has also been shown to inhibit the growth and proliferation of cancer cells, which can help to slow the progression of cancer.

Advantages and Limitations for Lab Experiments

N-(2-fluorophenyl)-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has a number of advantages for use in laboratory experiments. This compound is a synthetic compound that can be easily synthesized in the laboratory, which makes it readily available for use in experiments. This compound has also been shown to have a number of potential applications in various fields of scientific research. However, there are also limitations to the use of this compound in laboratory experiments. This compound is a relatively new compound, and there is still much that is not known about its properties and potential uses. Further research is needed to fully understand the potential applications of this compound in various fields of scientific research.

Future Directions

There are a number of potential future directions for research on N-(2-fluorophenyl)-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide. One area of research is in the development of new cancer treatments. This compound has shown promising results in inhibiting the growth and proliferation of cancer cells, and further research is needed to determine its potential as a cancer treatment. Another area of research is in the development of new anti-inflammatory agents. This compound has been shown to have anti-inflammatory properties, and further research is needed to determine its potential as an anti-inflammatory agent. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential uses in various fields of scientific research.

Synthesis Methods

N-(2-fluorophenyl)-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide is synthesized by a multi-step process in the laboratory. The first step involves the synthesis of 2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetic acid, which is then reacted with 2-fluoroaniline to produce this compound. The synthesis of this compound is a complex process that requires careful control of reaction conditions and purification steps to obtain a pure product.

Scientific Research Applications

N-(2-fluorophenyl)-2-(3-(3-phenyl-1,2,4-oxadiazol-5-yl)phenoxy)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the field of cancer treatment. This compound has been shown to have anti-cancer properties and has been tested in various cancer cell lines with promising results. This compound has also been studied for its potential use as an anti-inflammatory agent, as it has been shown to inhibit the production of inflammatory cytokines.